Cas no 123266-63-7 (7-Benzofurancarbonylchloride, 2,3-dihydro-)

• Product Name: 7-Benzofurancarbonylchloride, 2,3-dihydro-
• CAS No: 123266-63-7
• MF: C₉H₇ClO₂
• MW: 182.60368180275
• MDL: MFCD06658967
• CID: 137771
• PubChem ID: 2795016
• Update Time: 2025-05-20

7-Benzofurancarbonylchloride, 2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 7-Benzofurancarbonylchloride, 2,3-dihydro-
• 2,3-DIHYDRO-1-BENZOFURAN-7-CARBONYL CHLORIDE
• 2,3-DIHYDROBENZO[B]FURAN-7-CARBONYL CHLORIDE
• 2,3-DICHLORO-3'-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]BENZOPHENONE
• 2,3-dihydro-7-benzofurancarbonyl chloride
• 2,3-Dihydro-7-benzofurancarboxylic acid chloride
• 2,3-dihydrobenzo[b]furan-7-oyl chloride
• 2,3-dihydrobenzofuran-7-carbonyl chloride
• 7-Benzofurancarbonylchloride,2,3-dihydro
• 7-Benzofurancarbonyl chloride, 2,3-dihydro-
• MFCD06658967
• DTXSID70383519
• AKOS006345238
• KNBGUBMIJPZGHF-UHFFFAOYSA-N
• 2,3-DIHYDRO-1-BENZOFURAN-7-CARBONYLCHLORIDE
• SCHEMBL1021074
• 2-(2-N-BOC-PYRROLE)PHENYLACETICACID
• 123266-63-7
• FT-0721776
• J-507016

• MDL： MFCD06658967
• Inchi： 1S/C9H7ClO2/c10-9(11)7-3-1-2-6-4-5-12-8(6)7/h1-3H,4-5H2
• InChI Key： KNBGUBMIJPZGHF-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC2=C1OCC2)=O

Computed Properties

• Exact Mass: 182.01300
• Monoisotopic Mass: 182.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.342
• Boiling Point: 299.8 ºC at 760 mmHg
• Flash Point: 111.6 ºC
• Refractive Index: 1.586
• PSA: 26.30000
• LogP: 2.00050

7-Benzofurancarbonylchloride, 2,3-dihydro- Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 7-Benzofurancarbonylchloride, 2,3-dihydro-

7-Benzofurancarbonylchloride, 2,3-dihydro-

7-Benzofurancarbonylchloride, 2,3-dihydro-, also known by its CAS number CAS No. 123266-63-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of benzofuran, a heterocyclic aromatic compound, and its structure incorporates a carbonyl chloride group, which imparts unique chemical reactivity and functional properties.

The molecular structure of 7-Benzofurancarbonylchloride, 2,3-dihydro- consists of a benzofuran ring system with a carbonyl chloride substituent at the 7-position. The benzofuran moiety is characterized by its aromaticity and stability, while the carbonyl chloride group introduces electrophilic reactivity, making it a valuable precursor in organic synthesis. The compound's structure is further stabilized by the dihydro functionality at positions 2 and 3 of the benzofuran ring, which contributes to its overall stability and reactivity profile.

Recent advancements in synthetic chemistry have highlighted the versatility of CAS No. 123266-63-7 as a key intermediate in the construction of complex molecular frameworks. Researchers have demonstrated its utility in the synthesis of bioactive compounds, advanced materials, and functional polymers. For instance, studies have shown that this compound can serve as a building block for the development of novel pharmaceutical agents targeting specific biological pathways.

In terms of physical properties, 7-Benzofurancarbonylchloride, 2,3-dihydro- exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate to high, facilitating its use in various synthetic protocols. The compound is also relatively stable under ambient conditions but requires careful handling due to its reactive nature.

The synthesis of CAS No. 123266-63-7 typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. One common approach involves the oxidation of an appropriate benzofuran derivative followed by chlorination to introduce the carbonyl chloride group. Recent research has focused on optimizing these synthetic routes to enhance yield and reduce environmental impact.

In terms of applications, 7-Benzofurancarbonylchloride, 2,3-dihydro- has found significant use in the field of materials science as a precursor for the preparation of advanced polymers and coatings. Its ability to undergo nucleophilic addition reactions makes it ideal for incorporating into polymer backbones or as a cross-linking agent. Additionally, this compound has been explored for its potential in drug delivery systems due to its biocompatible properties and controlled release capabilities.

Recent studies have also highlighted the role of CAS No. 123266-63-7 in green chemistry initiatives. Researchers have developed catalytic systems that enable the efficient utilization of this compound in environmentally friendly syntheses. For example, its use in asymmetric catalysis has opened new avenues for the production of chiral molecules with high enantioselectivity.

In conclusion, 7-Benzofurancarbonylchloride, 2,3-dihydro-, or CAS No. 123266-63-7, stands as a pivotal compound in contemporary chemical research and industry applications. Its unique structure and reactivity make it an indispensable tool for advancing synthetic methodologies and developing innovative materials with tailored properties.